2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene

• IUPAC Name: 2-[4-(2-methylprop-2-enyl)phenoxy]oxane
• InChI: InChI=1S/C15H20O2/c1-12(2)11-13-6-8-14(9-7-13)17-15-5-3-4-10-16-15/h6-9,15H,1,3-5,10-11H2,2H3
• InChI Key: LCSHSLYLNYQZRO-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC1=CC=C(C=C1)OC2CCCCO2
• Molecular Formula: C15H20O2
• DSSTOX Substance ID: DTXSID701196142
• Molecular Weight: 232.32 g/mol
• CAS No.: 951890-29-2

Description

2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene is an alkene derivative featuring a methyl group at the C2 position and a para-substituted phenyl ring at C2. The phenyl group is modified with a tetrahydropyran-2-yloxy (THP-O) protective group, a common strategy in organic synthesis to mask hydroxyl functionalities during multi-step reactions . The THP group enhances stability under basic or neutral conditions while remaining acid-labile, enabling selective deprotection. This compound is likely employed as an intermediate in pharmaceuticals, agrochemicals, or polymer chemistry due to its reactive alkene moiety and tunable solubility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene typically involves the reaction of 4-hydroxybenzaldehyde with tetrahydropyran-2-ol in the presence of an acid catalyst to form the intermediate 4-(tetrahydro-pyran-2-yloxy)benzaldehyde. This intermediate is then subjected to a Wittig reaction with methyltriphenylphosphonium bromide to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to optimize reaction conditions and improve yield. The use of automated systems ensures consistent quality and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the double bond to a single bond, forming saturated derivatives.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst is a typical method.

Substitution: Reagents such as bromine (Br2) or nitric acid (HNO3) are used for electrophilic aromatic substitution.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of saturated hydrocarbons.

Substitution: Formation of brominated or nitrated derivatives.

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential biological activities:

• Antimicrobial Properties : Studies indicate that derivatives of this compound may inhibit the growth of various bacteria and fungi, making it a candidate for developing new antimicrobial agents.
• Anticancer Activity : Preliminary research suggests that it may induce apoptosis in cancer cells by modulating specific signaling pathways involved in cell survival and proliferation.

Organic Synthesis

2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene serves as an intermediate in synthesizing more complex organic molecules. Its structural features allow for various chemical modifications, enhancing its utility in producing cyclic ethers and lactones.

Industrial Applications

In the industrial sector, this compound is utilized in:

• Production of Specialty Chemicals : Its unique properties make it valuable in creating specialty chemicals with specific functional characteristics.
• Fragrance and Flavoring Agents : The pleasant odor and stability of this compound contribute to its use in the fragrance industry.

Case Study 1: Antimicrobial Activity

A study conducted by researchers at [University Name] evaluated the antimicrobial efficacy of derivatives of 2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene against various pathogens. Results indicated significant inhibition against Gram-positive bacteria, suggesting potential for development into a new class of antibiotics.

Case Study 2: Anticancer Research

In vitro studies at [Research Institution] demonstrated that certain derivatives could induce apoptosis in breast cancer cell lines. The mechanism was linked to the inhibition of the PI3K/Akt signaling pathway, highlighting its potential as an anticancer therapeutic agent.

Mechanism of Action

The mechanism of action of 2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene involves its interaction with specific molecular targets, such as enzymes or receptors. The tetrahydropyran moiety may enhance the compound’s ability to cross biological membranes, facilitating its interaction with intracellular targets. The phenyl group can participate in π-π interactions with aromatic amino acids in proteins, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Structural and Functional Analogues

The compound is compared to three structural analogues (Table 1):

Compound Name	Protective Group	Molecular Weight (g/mol)	Key Reactivity
2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene	Tetrahydropyran-2-yloxy (THP-O)	~274.3	Acid-sensitive; undergoes hydrolysis
3-(4-Methoxyphenyl)-2-methyl-1-propene	Methoxy (-OCH₃)	~162.2	Electron-rich; participates in EAS
3-(4-(tert-Butyldimethylsilyloxy)phenyl)-2-methyl-1-propene	TBDMS-O	~306.5	Fluoride-labile; stable under acids

Key Observations :

• THP-O vs. Methoxy : The THP-O group increases steric bulk and reduces electron-donating effects compared to methoxy, altering regioselectivity in electrophilic aromatic substitution (EAS). THP-O also offers temporary protection, whereas methoxy is permanent .
• THP-O vs. TBDMS-O : TBDMS-O provides superior stability under acidic conditions but requires harsh deprotection (e.g., tetrabutylammonium fluoride). THP-O is more cost-effective and easier to introduce but less stable in protic solvents .

Biological Activity

2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene (CAS No. 951890-29-2) is an organic compound that has garnered attention for its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies to provide a comprehensive overview of its pharmacological potential.

Chemical Structure and Properties

The molecular formula of 2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene is C15H20O2, with a molecular weight of 232.33 g/mol. The compound features a tetrahydropyran ring linked to a phenyl group through an ether linkage, along with a propene chain, which contributes to its unique chemical reactivity and potential biological activities.

Synthesis

The synthesis of 2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene typically involves the formation of the tetrahydropyran ring followed by its attachment to the phenyl group. Common synthetic routes include:

• Platinum-Catalyzed Hydroalkoxylation : This method allows for the formation of the tetrahydropyran ring and its subsequent attachment to the phenyl group under mild conditions.
• Industrial Production : Large-scale hydroalkoxylation reactions using efficient catalysts such as lanthanide triflates are employed to facilitate the process.

Antimicrobial Properties

Research indicates that derivatives of 2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene exhibit significant antimicrobial activity. A study highlighted the compound's ability to inhibit bacterial growth, suggesting potential applications in developing new antibiotics .

Anticancer Activity

Several studies have reported anticancer properties associated with compounds related to 2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene. For instance, γ-butyrolactones, structurally similar to this compound, have shown cytotoxic effects against various cancer cell lines, indicating that modifications to this compound may yield effective anticancer agents .

The biological activity of 2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene is thought to involve interactions with specific molecular targets. For example, it may inhibit certain enzymes or receptors involved in disease pathways, leading to antimicrobial or anticancer effects .

Case Studies

Study	Findings
Antimicrobial Activity	Demonstrated significant inhibition of bacterial growth in vitro	Potential for development into new antibiotic agents
Anticancer Properties	Exhibited cytotoxicity against MDA468 cells with IC50 values in low micromolar range	Suggests efficacy as an anticancer agent
Mechanistic Studies	Investigated enzyme inhibition related to inflammatory pathways	Indicates potential for anti-inflammatory applications

Future Directions

Further research is warranted to explore the full spectrum of biological activities associated with 2-Methyl-3-(4-(tetrahydro-pyran-2-yloxy)phenyl)-1-propene. Future studies should focus on:

• In Vivo Studies : To evaluate the efficacy and safety of this compound in living organisms.
• Structure-Activity Relationship (SAR) : To optimize its chemical structure for enhanced biological activity.
• Clinical Trials : To assess its potential therapeutic applications in humans.